Cas no 2034569-82-7 (2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide)

2,6-Difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide is a fluorinated sulfonamide derivative featuring a pyrazole-thiophene hybrid substituent. This compound exhibits structural versatility, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the sulfonamide group contributes to strong binding interactions with biological targets. The pyrazole and thiophene moieties further expand its potential as a scaffold for designing enzyme inhibitors or receptor modulators. Its well-defined synthetic pathway allows for precise modifications, facilitating structure-activity relationship studies. This compound is particularly suited for applications requiring selective targeting and improved pharmacokinetic properties.
2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide structure
2034569-82-7 structure
Product Name:2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
CAS No:2034569-82-7
MF:C15H13F2N3O2S2
MW:369.409427404404
CID:5337427
Update Time:2025-08-02

2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl)-2,6-difluorobenzenesulfonamide
    • 2,6-difluoro-N-(2-pyrazol-1-yl-2-thiophen-3-ylethyl)benzenesulfonamide
    • 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide
    • Inchi: 1S/C15H13F2N3O2S2/c16-12-3-1-4-13(17)15(12)24(21,22)19-9-14(11-5-8-23-10-11)20-7-2-6-18-20/h1-8,10,14,19H,9H2
    • InChI Key: LRMPSBKSHKNVKV-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=CC=1F)F)(NCC(C1=CSC=C1)N1C=CC=N1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 507
  • XLogP3: 2.4
  • Topological Polar Surface Area: 101

2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide Pricemore >>

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Additional information on 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide

Comprehensive Guide to 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 2034569-82-7)

2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide (CAS No. 2034569-82-7) is a specialized sulfonamide derivative with a unique molecular structure combining difluorobenzene, pyrazole, and thiophene moieties. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural complexity and functional groups make it a valuable candidate for drug discovery and material science applications.

The 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide features a sulfonamide linkage, which is known for its role in enhancing binding affinity in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the prevalence of pyrazole and thiophene in biologically active compounds. Recent studies highlight its relevance in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic perspective, 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide is synthesized through multi-step organic reactions, including sulfonylation and N-alkylation. Its CAS No. 2034569-82-7 serves as a unique identifier for procurement and regulatory compliance. The compound's solubility and stability under various conditions are critical for formulation scientists, especially in developing oral therapeutics or topical applications.

The agrochemical industry also explores 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide for its potential as a pesticide intermediate. Its heterocyclic components may contribute to pest resistance management, a hot topic in sustainable agriculture. With increasing demand for eco-friendly crop protection solutions, this compound's role in next-generation formulations is under active investigation.

Market analysts note growing procurement inquiries for CAS No. 2034569-82-7, driven by R&D investments in small molecule therapeutics. Suppliers emphasize high-purity grades (>98%) to meet pharmaceutical standards. Storage recommendations typically include ambient conditions in airtight containers to preserve its chemical integrity.

In computational chemistry, 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide serves as a model compound for molecular docking studies. Its 3D conformation and electrostatic properties are analyzed using AI-driven drug design platforms, reflecting the industry's shift toward digital chemistry tools.

Safety assessments indicate standard laboratory handling protocols apply for CAS No. 2034569-82-7. While not classified as hazardous under major regulatory frameworks, proper PPE (personal protective equipment) is advised during manipulation. Material Safety Data Sheets (MSDS) provide detailed handling guidelines for industrial users.

Future research directions for 2,6-difluoro-N-[2-(1H-pyrazol-1-yl)-2-(thiophen-3-yl)ethyl]benzene-1-sulfonamide may explore its structure-activity relationships (SAR) through systematic derivatization. Patent landscapes suggest emerging applications in neurological disorders and autoimmune diseases, areas with high unmet medical needs.

For purchasers seeking CAS No. 2034569-82-7, verification of analytical certificates (CoA) and chromatographic purity data is essential. Custom synthesis options are available for researchers requiring isotope-labeled or structural analogs of this compound.

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